(S)-Methyl 6-amino-2-((tert-butoxycarbonyl)amino)hexanoate hydrochloride

• IUPAC Name: methyl (2S)-6-amino-2-[(2-methylpropan-2-yl)oxycarbonylamino]hexanoate;hydrochloride
• InChI: InChI=1S/C12H24N2O4.ClH/c1-12(2,3)18-11(16)14-9(10(15)17-4)7-5-6-8-13;/h9H,5-8,13H2,1-4H3,(H,14,16);1H/t9-;/m0./s1
• InChI Key: NNUQENKCQXPGJG-FVGYRXGTSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(CCCCN)C(=O)OC.Cl
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@@H](CCCCN)C(=O)OC.Cl
• Molecular Formula: C12H25ClN2O4
• Molecular Weight: 296.79 g/mol

Description

“(S)-Methyl 6-amino-2-((tert-butoxycarbonyl)amino)hexanoate hydrochloride” is a chemical compound with the molecular formula C15H31ClN2O4. It is also known as “(S)-tert-Butyl 6-amino-2-((tert-butoxycarbonyl)amino)hexanoate hydrochloride” and has a CAS number of 7750-45-0.

Synthesis Analysis

This compound can be synthesized using tert-butyloxycarbonyl-protected amino acids (Boc-AAILs) as starting materials. The Boc-AAILs are prepared by simple neutralization of [emim][OH] with commercially available Boc-protected amino acids. The resulting protected AAILs are used in dipeptide synthesis with commonly used coupling reagents.

Molecular Structure Analysis

The InChI code for this compound is 1S/C15H30N2O4.ClH/c1-14(2,3)20-12(18)11(9-7-8-10-16)17-13(19)21-15(4,5)6;/h11H,7-10,16H2,1-6H3,(H,17,19);1H/t11-;/m0./s1. This indicates the specific arrangement of atoms in the molecule and their connectivity.

Chemical Reactions Analysis

The compound is used as an intermediate in the synthesis of Isodesmosine Chloride Hydrate (Synthetic) (I815051), which is a component of elastin. The distinctive coupling reagent N,N0-diethylene-N00-2-chloroethyl thiophosphoramide was found to enhance amide formation in the Boc-AAILs without the addition of base, giving the dipeptides in satisfactory yields in 15 min.

Physical And Chemical Properties Analysis

This compound is a colorless to yellow liquid at room temperature. It is slightly soluble in DMSO, Ethyl Acetate, Methanol, and Water. The compound is hygroscopic and should be stored under inert gas (nitrogen or Argon) at 2-8°C.

Scientific Research Applications

Peptide Synthesis

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β-Peptide Synthesis

• β-peptides exhibit unique properties, such as enhanced stability, altered secondary structures, and potential therapeutic applications. .

Drug Delivery Systems

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Solid-Phase Peptide Synthesis (SPPS)

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Structural Biology and NMR Studies

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Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302, H315, H319, H335, indicating that it can be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation. Precautionary statements include P261, P305, P338, P351, advising to avoid breathing dust/fume/gas/mist/vapors/spray, and if in eyes, rinse cautiously with water for several minutes.

Mechanism of Action

Boc-Lys-OMe HCl, also known as (S)-Methyl 6-amino-2-((tert-butoxycarbonyl)amino)hexanoate hydrochloride or Boc-L-Lysine methyl ester hydrochloride, is a chemically protected form of the amino acid lysine .

Target of Action

The primary target of Boc-Lys-OMe HCl is the amino group on lysine . The tert-butoxycarbonyl group is a protective group used to prevent this amino group from reacting during the peptide chain assembly process .

Mode of Action

Boc-Lys-OMe HCl interacts with its target by providing a protective cover to the amino group on lysine . This prevents the amino group from reacting during the peptide chain assembly process, ensuring that the lysine can be incorporated into the peptide chain without unwanted side reactions .

Result of Action

The primary result of the action of Boc-Lys-OMe HCl is the successful incorporation of lysine into peptide chains during peptide synthesis . By protecting the amino group on lysine, it prevents unwanted side reactions and ensures the correct assembly of peptide chains .